2-{2-[(ethylamino)methyl]phenoxy}-N-(3-methylphenyl)acetamide hydrochloride

• IUPAC Name: 2-[2-(ethylaminomethyl)phenoxy]-N-(3-methylphenyl)acetamide;hydrochloride
• InChI: InChI=1S/C18H22N2O2.ClH/c1-3-19-12-15-8-4-5-10-17(15)22-13-18(21)20-16-9-6-7-14(2)11-16;/h4-11,19H,3,12-13H2,1-2H3,(H,20,21);1H
• InChI Key: IQHGCFDVGNOWKW-UHFFFAOYSA-N
• Canonical SMILES: CCNCC1=CC=CC=C1OCC(=O)NC2=CC=CC(=C2)C.Cl
• Molecular Formula: C18H23ClN2O2
• Molecular Weight: 334.8 g/mol

Description

2-{2-[(ethylamino)methyl]phenoxy}-N-(3-methylphenyl)acetamide hydrochloride, also known as A-769662, is a small molecule activator of the AMP-activated protein kinase (AMPK). AMPK is a key regulator of cellular energy homeostasis and is activated in response to low energy status. A-769662 has been shown to activate AMPK in vitro and in vivo, making it a promising tool for studying the physiological and biochemical effects of AMPK activation.

Mechanism of Action

2-{2-[(ethylamino)methyl]phenoxy}-N-(3-methylphenyl)acetamide hydrochloride activates AMPK by binding to the γ subunit of the enzyme, causing a conformational change that results in increased phosphorylation of the α subunit. This leads to downstream effects such as increased glucose uptake and fatty acid oxidation.
Biochemical and Physiological Effects
Activation of AMPK by 2-{2-[(ethylamino)methyl]phenoxy}-N-(3-methylphenyl)acetamide hydrochloride has been shown to have a number of biochemical and physiological effects. These include increased glucose uptake and insulin sensitivity in skeletal muscle cells, increased fatty acid oxidation in liver cells, and anti-inflammatory effects in macrophages. 2-{2-[(ethylamino)methyl]phenoxy}-N-(3-methylphenyl)acetamide hydrochloride has also been shown to inhibit cancer cell proliferation and to have neuroprotective effects in animal models of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One advantage of using 2-{2-[(ethylamino)methyl]phenoxy}-N-(3-methylphenyl)acetamide hydrochloride in lab experiments is its specificity for AMPK activation. This allows researchers to study the effects of AMPK activation without the confounding effects of other signaling pathways. However, 2-{2-[(ethylamino)methyl]phenoxy}-N-(3-methylphenyl)acetamide hydrochloride has limited solubility in aqueous solutions, which can make it difficult to work with in some experimental systems. In addition, 2-{2-[(ethylamino)methyl]phenoxy}-N-(3-methylphenyl)acetamide hydrochloride has been shown to have off-target effects at high concentrations, which can complicate interpretation of results.

Future Directions

There are several future directions for research involving 2-{2-[(ethylamino)methyl]phenoxy}-N-(3-methylphenyl)acetamide hydrochloride. One area of interest is the potential use of 2-{2-[(ethylamino)methyl]phenoxy}-N-(3-methylphenyl)acetamide hydrochloride as a therapeutic agent for metabolic diseases such as type 2 diabetes and obesity. Another area of interest is the role of AMPK activation in cancer and neurodegenerative diseases, and whether 2-{2-[(ethylamino)methyl]phenoxy}-N-(3-methylphenyl)acetamide hydrochloride or other AMPK activators could be used as treatments for these conditions. Finally, further research is needed to fully understand the mechanism of action of 2-{2-[(ethylamino)methyl]phenoxy}-N-(3-methylphenyl)acetamide hydrochloride and to identify any potential off-target effects.

Scientific Research Applications

2-{2-[(ethylamino)methyl]phenoxy}-N-(3-methylphenyl)acetamide hydrochloride has been used extensively in scientific research to study the physiological and biochemical effects of AMPK activation. It has been shown to improve glucose uptake and insulin sensitivity in skeletal muscle cells, as well as increase fatty acid oxidation in liver cells. 2-{2-[(ethylamino)methyl]phenoxy}-N-(3-methylphenyl)acetamide hydrochloride has also been shown to have anti-inflammatory effects in macrophages and to inhibit cancer cell proliferation.